Cas no 791616-88-1 ((Z)-1,1,1,3-Tetrafluorobut-2-ene)

• Product Name: (Z)-1,1,1,3-Tetrafluorobut-2-ene
• CAS No: 791616-88-1
• MF: C₄H₄F₄
• MW: 128.068175315857
• CID: 555636
• PubChem ID: 20632078
• Update Time: 2025-08-05

(Z)-1,1,1,3-Tetrafluorobut-2-ene Chemical and Physical Properties

Names and Identifiers

• 2-Butene,1,1,1,3-tetrafluoro-, (2Z)-
• (Z)-1,1,1,3-Tetrafluoro-2-butene
• Z-2,4,4,4-TETRAFLUORO-2-BUTENE
• (2Z)-1,1,1,3-Tetrafluorobut-2-ene
• LogP
• SCHEMBL26695
• AKOS006335956
• (2Z)-1,1,1,3-Tetrafluoro-2-butene
• DTXSID301299667
• (Z)-1,1,1,3-Tetrafluorobut-2-ene
• cis-1,1,1,3-tetrafluorobut-2-ene
• A839605
• VSPVOSOCAZPIJQ-IHWYPQMZSA-N
• (Z)-1,1,1,3-tetrakis(fluoranyl)but-2-ene
• C4H4F4
• 791616-88-1

• Inchi： 1S/C4H4F4/c1-3(5)2-4(6,7)8/h2H,1H3/b3-2-
• InChI Key： VSPVOSOCAZPIJQ-IHWYPQMZSA-N
• SMILES： FC(/C=C(/C)\F)(F)F

Computed Properties

• Exact Mass: 128.025
• Monoisotopic Mass: 128.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 2.1

Experimental Properties

• Density: 1.166
• Boiling Point: 48-50°C
• Refractive Index: 1.309

(Z)-1,1,1,3-Tetrafluorobut-2-ene Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinyl fluorides

Additional information on (Z)-1,1,1,3-Tetrafluorobut-2-ene

Introduction to (Z)-1,1,1,3-Tetrafluorobut-2-ene (CAS No. 791616-88-1)

(Z)-1,1,1,3-Tetrafluorobut-2-ene, identified by its CAS number 791616-88-1, is a fluorinated alkene with significant potential in the field of chemical and pharmaceutical research. This compound belongs to the class of perfluorinated hydrocarbons, which have garnered considerable attention due to their unique physicochemical properties and broad applications.

The molecular structure of (Z)-1,1,1,3-Tetrafluorobut-2-ene consists of a butene backbone with four fluorine atoms substituting hydrogen atoms at specific positions. This substitution pattern imparts distinct characteristics to the molecule, making it a valuable building block in synthetic chemistry. The presence of fluorine atoms enhances the compound's stability and reactivity, which are crucial factors in drug design and material science.

In recent years, (Z)-1,1,1,3-Tetrafluorobut-2-ene has been extensively studied for its role in the development of novel pharmaceuticals and agrochemicals. Its ability to act as a precursor in the synthesis of more complex molecules has made it a focal point in organic synthesis. Researchers have leveraged its unique electronic properties to develop advanced catalysts and ligands that facilitate various chemical transformations.

One of the most compelling aspects of (Z)-1,1,1,3-Tetrafluorobut-2-ene is its potential in medicinal chemistry. The fluorine atoms introduce polarity and metabolic stability to drug molecules, which can improve bioavailability and therapeutic efficacy. Recent studies have demonstrated its utility in the synthesis of fluorinated analogs of existing drugs, where modifications at the fluoro-substituted positions can lead to enhanced pharmacokinetic profiles.

The compound's versatility extends to materials science as well. The perfluorinated nature of (Z)-1,1,1,3-Tetrafluorobut-2-ene makes it an excellent candidate for developing high-performance polymers and coatings. These materials exhibit exceptional chemical resistance and thermal stability, making them suitable for demanding industrial applications. Furthermore, the compound's reactivity allows for the creation of novel functional materials with tailored properties.

Advances in computational chemistry have further highlighted the importance of (Z)-1,1,1,3-Tetrafluorobut-2-ene in modern research. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a foundation for rational drug design. These simulations have been instrumental in predicting the behavior of fluorinated compounds in complex systems, thereby accelerating the discovery process.

The synthesis of (Z)-1,1,1,3-Tetrafluorobut-2-ene involves sophisticated organic reactions that require precise control over reaction conditions. Techniques such as transition metal catalysis and photochemical methods have been employed to achieve high yields and selectivity. The development of efficient synthetic routes has been a key focus for researchers aiming to incorporate this compound into larger molecular frameworks.

In conclusion,(Z)-1,1,1,3-Tetrafluorobut-2-ene (CAS No. 791616-88-1) represents a cornerstone in contemporary chemical research. Its unique structural features and versatile reactivity make it indispensable in pharmaceuticals and materials science. As research continues to uncover new applications for this compound，its significance is poised to grow even further.